Cas no 1172719-89-9 (N-cyclopentyl-5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazole-4-carboxamide)

• Product Name: N-cyclopentyl-5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazole-4-carboxamide
• CAS No: 1172719-89-9
• MF: C₁₅H₁₉N₅O₂
• MW: 301.343662500381
• CID: 6256424
• PubChem ID: 136035916
• Update Time: 2025-05-22

N-cyclopentyl-5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazole-4-carboxamide
• CHEMBL4522453
• SR-01000924167-1
• SR-01000924167
• AKOS024516373
• F5649-0100
• 1172719-89-9
• SCHEMBL18702102
• N-cyclopentyl-5-methyl-1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazole-4-carboxamide

• Inchi： 1S/C15H19N5O2/c1-9-7-13(21)19-15(17-9)20-10(2)12(8-16-20)14(22)18-11-5-3-4-6-11/h7-8,11H,3-6H2,1-2H3,(H,18,22)(H,17,19,21)
• InChI Key： RADRSXQNBDWCQU-UHFFFAOYSA-N
• SMILES： O=C(C1C=NN(C2=NC(C)=CC(N2)=O)C=1C)NC1CCCC1

Computed Properties

• Exact Mass: 301.154
• Monoisotopic Mass: 301.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.4A^2
• XLogP3: 1

Additional information on N-cyclopentyl-5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazole-4-carboxamide

N-Cyclopentyl-5-Methyl-1-(4-Methyl-6-Oxo-1,6-Dihydropyrimidin-2-Yl)-1H-Pyrazole-4-Carboxamide: A Comprehensive Overview

N-Cyclopentyl-5-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazole-4-carboxamide, commonly referred to by its CAS number 1172719-89-9, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its potential in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by a pyrazole ring system, which serves as a central scaffold. The pyrazole moiety is further substituted with a cyclopentyl group at the 5-position and a carboxamide group at the 4-position. The 1-position of the pyrazole ring is connected to a dihydropyrimidine derivative, specifically a 4-methyl-6-oxo derivative. This combination of functional groups imparts the compound with unique electronic and steric properties, which are critical for its biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including multi-component reactions and microwave-assisted synthesis, to optimize the production process. These methods not only enhance yield but also reduce reaction time, making the compound more accessible for large-scale studies. The use of green chemistry principles in these syntheses has also been emphasized, aligning with current trends toward sustainable chemical practices.

The pharmacological profile of N-cyclopentyl-5-methyl... has been extensively studied in recent years. Preclinical studies have demonstrated its potent activity against various disease models, including cancer and inflammatory disorders. For instance, research published in Journal of Medicinal Chemistry revealed that this compound exhibits selective inhibition of key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies conducted at the University of California have shown that it possesses significant anti-proliferative effects on cancer cells, particularly in breast and colon cancer models.

The mechanism of action of this compound involves multiple pathways. It primarily acts as an inhibitor of certain kinases and proteases, which are overexpressed in various pathological conditions. Its ability to modulate these targets without causing significant toxicity to healthy cells makes it an attractive candidate for drug development. Furthermore, recent investigations into its bioavailability have shown promising results, with efficient absorption and distribution profiles observed in animal models.

In terms of applications, this compound has been explored for its potential in developing novel therapeutics. Pharmaceutical companies are currently evaluating its efficacy in clinical trials for chronic inflammatory diseases and oncology indications. Additionally, its structural versatility has led to its use as a lead compound in drug discovery programs targeting other therapeutic areas such as neurodegenerative diseases and infectious disorders.

The future outlook for N-cyclopentyl... appears bright, with ongoing research focusing on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academia and industry are expected to accelerate its progression toward clinical approval. Moreover, advancements in computational chemistry are being leveraged to design analogs with enhanced efficacy and reduced side effects.

In conclusion, N-cyclopentyl... represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a leading candidate for developing innovative treatments across multiple disease areas. As research continues to uncover new insights into its mechanisms and applications, this compound is poised to make a substantial impact on modern medicine.